2-Benzyl-1-cyano-3-(3-fluorophenyl)isothiourea
2-Benzyl-1-cyano-3-(3-fluorophenyl)isothiourea
Brand Name:
Vulcanchem
CAS No.:
445385-44-4
VCID:
VC0460424
InChI:
InChI=1S/C15H12FN3S/c16-13-7-4-8-14(9-13)19-15(18-11-17)20-10-12-5-2-1-3-6-12/h1-9H,10H2,(H,18,19)
SMILES:
C1=CC=C(C=C1)CSC(=NC2=CC(=CC=C2)F)NC#N
Molecular Formula:
C15H12FN3S
Molecular Weight:
285.3g/mol
2-Benzyl-1-cyano-3-(3-fluorophenyl)isothiourea
CAS No.: 445385-44-4
Main Products
VCID: VC0460424
Molecular Formula: C15H12FN3S
Molecular Weight: 285.3g/mol
| CAS No. | 445385-44-4 |
|---|---|
| Product Name | 2-Benzyl-1-cyano-3-(3-fluorophenyl)isothiourea |
| Molecular Formula | C15H12FN3S |
| Molecular Weight | 285.3g/mol |
| IUPAC Name | benzyl N-cyano-N'-(3-fluorophenyl)carbamimidothioate |
| Standard InChI | InChI=1S/C15H12FN3S/c16-13-7-4-8-14(9-13)19-15(18-11-17)20-10-12-5-2-1-3-6-12/h1-9H,10H2,(H,18,19) |
| Standard InChIKey | BOHJXWIKYKVKNM-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CSC(=NC2=CC(=CC=C2)F)NC#N |
| Canonical SMILES | C1=CC=C(C=C1)CSC(=NC2=CC(=CC=C2)F)NC#N |
| PubChem Compound | 3727516 |
| Last Modified | Nov 11 2021 |
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